5-Carboxy-2-fluorocinnamic acid
Overview
Description
5-Carboxy-2-fluorocinnamic acid is a chemical compound with the molecular formula C10H7FO4 . It is categorized as an intermediate .
Molecular Structure Analysis
The molecular weight of this compound is 210.16 g/mol. The compound’s structure includes a carboxy group attached to a fluorocinnamic acid backbone .Scientific Research Applications
Bioaugmentation and Environmental Biotechnology
A study conducted by Amorim et al. (2013) explored the use of bioaugmentation in treating shock loads of fluorocinnamic acid derivatives in a rotating biological contactor. The research demonstrated the potential of bioaugmentation with specific degrading bacteria to manage intermittent loading of fluorinated compounds in wastewater treatment processes. This study underlines the environmental biotechnology application of fluorocinnamic acid derivatives in enhancing the efficiency of bioreactors dealing with industrial waste containing fluorinated pollutants (Amorim, Duque, Afonso, & Castro, 2013).
Anticancer Research and Drug Development
In the realm of anticancer research, several studies have focused on derivatives of cinnamic acid for their potential therapeutic effects. For instance, Adachi et al. (2004) investigated the synergistic effect of histone deacetylase inhibitors, including m-carboxycinnamic acid bis-hydroxamide, with proteasome inhibitors against gastrointestinal adenocarcinoma cells. The study found a synergistic induction of apoptosis in cancer cells, suggesting the utility of carboxycinnamic acid derivatives in developing novel anticancer therapies (Adachi, Zhang, Zhao, Minami, Kawamura, Hinoda, & Imai, 2004).
Nanotechnology and Drug Delivery Systems
Gao et al. (2017) showcased the development of a smart multifunctional nanoscale metal-organic framework (MOF) for magnetic resonance/optical imaging and targeted drug delivery. This novel drug delivery system, designed using nanoscale MOF, encapsulated anticancer drugs and exhibited high loading capacity, biocompatibility, enhanced cellular uptake by tumor cells, and effective cancer cell growth inhibition. The study highlights the application of cinnamic acid derivatives in the fabrication of advanced materials for targeted therapy and diagnostic imaging (Gao, Zhai, Guan, Liu, Liu, & Damirin, 2017).
Properties
IUPAC Name |
3-[(E)-2-carboxyethenyl]-4-fluorobenzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7FO4/c11-8-3-1-7(10(14)15)5-6(8)2-4-9(12)13/h1-5H,(H,12,13)(H,14,15)/b4-2+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QKVADZLSLLXTDY-DUXPYHPUSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(=O)O)C=CC(=O)O)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=C(C=C1C(=O)O)/C=C/C(=O)O)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7FO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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